Cas no 2228089-05-0 (methyl 2-amino-2-1-(1-ethoxyethyl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(1-ethoxyethyl)cyclopropylacetate
• CAS No: 2228089-05-0
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 6276638
• PubChem ID: 165626730
• Update Time: 2025-05-19

methyl 2-amino-2-1-(1-ethoxyethyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(1-ethoxyethyl)cyclopropylacetate
• EN300-1795017
• methyl 2-amino-2-[1-(1-ethoxyethyl)cyclopropyl]acetate
• 2228089-05-0

• Inchi： 1S/C10H19NO3/c1-4-14-7(2)10(5-6-10)8(11)9(12)13-3/h7-8H,4-6,11H2,1-3H3
• InChI Key： HPVGBSXGVYIEAH-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1(C(C(=O)OC)N)CC1

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 2-amino-2-1-(1-ethoxyethyl)cyclopropylacetate

Methyl 2-amino-2-1-(1-ethoxyethyl)cyclopropylacetate (CAS No. 2228089-05-0): A Comprehensive Overview

Methyl 2-amino-2-1-(1-ethoxyethyl)cyclopropylacetate, identified by its CAS number 2228089-05-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including amino and ethoxyethyl substituents, makes it a versatile candidate for further chemical modifications and biological evaluations.

The structural elucidation of methyl 2-amino-2-1-(1-ethoxyethyl)cyclopropylacetate reveals a cyclopropyl core appended with an acetic acid ester moiety. This unique arrangement not only contributes to the compound's distinct chemical properties but also opens up possibilities for diverse interactions with biological targets. The cyclopropyl ring, known for its rigidity, can influence the conformational flexibility of the molecule, which is a critical factor in determining its binding affinity and efficacy.

In recent years, there has been a growing interest in cyclopropyl-containing compounds due to their demonstrated pharmacological activity. Studies have shown that such molecules can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic intervention. For instance, derivatives of cyclopropyl compounds have been explored for their potential in treating neurological disorders, inflammation, and infectious diseases. The specific substitution pattern in methyl 2-amino-2-1-(1-ethoxyethyl)cyclopropylacetate may contribute to its unique pharmacokinetic profile, which is essential for optimizing drug delivery systems.

The ethoxyethyl group attached to the cyclopropyl ring introduces another layer of complexity to the molecule. This side chain can participate in hydrogen bonding interactions, thereby enhancing the compound's solubility and bioavailability. Additionally, the ethoxy group may serve as a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. Such modifications are crucial in drug development, where precise control over molecular structure is required to achieve desired therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how methyl 2-amino-2-1-(1-ethoxyethyl)cyclopropylacetate interacts with biological targets. These computational studies have been instrumental in identifying lead compounds for further experimental validation. For example, virtual screening techniques have been used to screen large libraries of cyclopropyl derivatives, identifying those with the highest potential for inhibiting target enzymes or receptors.

In vitro studies have begun to explore the pharmacological properties of methyl 2-amino-2-1-(1-ethoxyethyl)cyclopropylacetate. Initial findings suggest that this compound exhibits moderate activity against certain enzymatic targets, indicating its potential as a starting point for drug development. The amino group present in the molecule can serve as a site for further derivatization, allowing researchers to enhance its binding affinity and selectivity. Additionally, the acetic acid ester moiety can be hydrolyzed under specific conditions to reveal a free carboxylic acid group, which may be exploited for additional chemical modifications.

The synthesis of methyl 2-amino-2-1-(1-ethoxyethyl)cyclopropylacetate presents both challenges and opportunities for organic chemists. The construction of the cyclopropyl ring requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex cyclic structures more efficiently than ever before. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired stereoselectivity.

The role of analytical techniques in characterizing methyl 2-amino-2-1-(1-ethoxyethyl)cyclopropylacetate cannot be overstated. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are essential tools for confirming the molecular structure and purity of the compound. These techniques provide detailed information about the connectivity of atoms within the molecule, as well as any impurities that may be present. Accurate structural determination is crucial for ensuring that subsequent biological evaluations are performed on a pure sample.

The potential applications of methyl 2-amino-2-1-(1-ethoxyethyl)cyclopropylacetate extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and agrochemicals due to its unique structural features. For instance, derivatives of this compound may exhibit properties that make them suitable for use as catalysts or intermediates in industrial processes. The versatility of its functional groups allows for diverse chemical transformations, making it a valuable building block in synthetic chemistry.

Future directions in the study of methyl 2-amino-2-1-(1-ethoxyethyl)cyclopropylacetate include exploring its mechanism of action and developing novel derivatives with enhanced therapeutic properties. By understanding how this compound interacts with biological targets at a molecular level, researchers can design more effective drugs with improved efficacy and reduced side effects. Additionally, computational modeling will continue to play a crucial role in guiding synthetic efforts and predicting biological activity.

In conclusion, methyl 2-amino-2-1-(1-ethoxyethyl)cyclopropylacetate (CAS No. 2228089-05-0) is a fascinating compound with significant potential in pharmaceutical research and development. Its complex structure and diverse functional groups make it a versatile candidate for further exploration. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play an important role in shaping the future of medicine.